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Compound of Interest

Compound Name: Demeclocycline calcium

CAS No.: 17146-81-5

Cat. No.: B15622848

Get Quote

This guide provides essential safety protocols and logistical information for handling

Demeclocycline calcium in a laboratory setting. The following procedures are designed to

ensure the safety of researchers, scientists, and drug development professionals.

Hazard Identification and Safety Precautions
Demeclocycline calcium is a tetracycline antibiotic that requires careful handling due to its

potential health hazards. It is classified as a hazardous substance, harmful if swallowed, in

contact with skin, or inhaled.[1][2] It can cause skin and serious eye irritation, and may also

lead to respiratory irritation.[1][2][3] Furthermore, it is suspected of causing genetic defects and

may damage fertility or an unborn child.[2]
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Hazard Statement Classification

Harmful if swallowed, in contact with skin, or if

inhaled

Acute Toxicity (Oral, Dermal, Inhalation) -

Category 4

Causes skin irritation Skin Irritation - Category 2

Causes serious eye irritation Eye Irritation - Category 2A

May cause respiratory irritation
Specific target organ toxicity (single exposure) -

Category 3

Suspected of causing genetic defects Germ cell mutagenicity - Category 2

Harmful to aquatic life Hazardous to the aquatic environment

This data is synthesized from multiple safety data sheets.[2][3]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to minimize exposure. The

following table outlines the recommended PPE for handling Demeclocycline calcium.
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Body Part Protective Equipment Rationale

Hands
Protective gloves (e.g., Nitrile

gloves).[3]

To prevent skin contact, as the

substance is harmful and can

cause skin irritation.[1][3]

Body Laboratory coat.[3]
To protect skin and clothing

from contamination.[3]

Eyes/Face

Appropriate protective

eyeglasses or chemical safety

goggles.[4]

To prevent eye contact, which

can cause serious eye

irritation.[1][3]

Respiratory

No specific respiratory

protection is required under

normal use with adequate

ventilation.[4] A particle filter

respirator may be used if dust

is generated.

To prevent inhalation, which

can cause respiratory irritation.

[2][3]

Handling and Storage Protocols
Handling:

Handle Demeclocycline calcium in a well-ventilated area to avoid the formation of dust and

aerosols.[5]

Ensure thorough dedusting of the work area.[2][3]

Avoid contact with skin and eyes.[5][6]

Do not eat, drink, or smoke when using this product.[3][7]

Wash hands thoroughly after handling.[3]

Contaminated work clothing should not be allowed out of the workplace.[3]

Storage:
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Keep the container tightly closed.[3][5][8]

Store in a dry, cool, and well-ventilated place.[5]

For short-term storage (days to weeks), a temperature of 0 - 4°C is recommended.[9]

For long-term storage (months to years), store at -20°C.[9]

The product should be stored in the dark to protect it from light.[8][9]

Accidental Release and Spill Containment Plan
In the event of a spill, follow these procedural steps to ensure safety and proper cleanup.
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Caption: Workflow for handling a Demeclocycline calcium spill.
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Spill Cleanup Procedure:

Avoid breathing dust.

Use personal protective equipment as outlined in the section above.[6]

Soak up the spill with inert absorbent material.[6]

Collect the contaminated material into a suitable, closed container for disposal.[6]

Do not allow the product to enter drains or sewers.[2][3][6]

After cleanup, ensure the area is adequately ventilated.[2][3]

Disposal Plan
Demeclocycline calcium and its containers must be disposed of as hazardous waste.[6][7]

Disposal must be in accordance with official local, regional, and national regulations.[3]

Do not dispose of with household garbage.[3]

Avoid release to the environment.[3] Stock antibiotic solutions are considered hazardous

chemical waste and should be collected in an approved container for chemical waste.[10]

First Aid Measures
In case of exposure, immediate medical attention is crucial.
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult or stops, provide artificial respiration.

Call a physician.[3]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water. If skin irritation or a rash occurs, seek

medical advice.[3][7]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice.[3][7]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Call a poison center or doctor immediately if you

feel unwell.[3]

Always show the Safety Data Sheet to the attending medical professional.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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